Cas no 88683-39-0 (1H-Isoindole-1,3(2H)-dione, 2-[(1-ethylpropyl)thio]-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 2-[(1-ethylpropyl)thio]-
• CAS No: 88683-39-0
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 624729
• PubChem ID: 71319526

1H-Isoindole-1,3(2H)-dione, 2-[(1-ethylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(1-ethylpropyl)thio]-
• 2-pentan-3-ylsulfanylisoindole-1,3-dione
• 2-[(Pentan-3-yl)sulfanyl]-1H-isoindole-1,3(2H)-dione
• DTXSID20749545
• 88683-39-0

• Inchi： InChI=1S/C13H15NO2S/c1-3-9(4-2)17-14-12(15)10-7-5-6-8-11(10)13(14)16/h5-9H,3-4H2,1-2H3
• InChI Key： YSNXCNCVHGFSCS-UHFFFAOYSA-N
• SMILES： CCC(CC)SN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 249.08234989g/mol
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7Ų
• XLogP3: 2.8